Cas no 1105226-12-7 (2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide)

• Product Name: 2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide
• CAS No: 1105226-12-7
• MF: C₁₇H₂₀FN₅O₃S₂
• MW: 425.500803947449
• CID: 6387451
• PubChem ID: 30865172
• Update Time: 2025-07-15

2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide
• 2-[[5-[4-[2-(2-fluorophenoxy)acetyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide
• 2-[(5-{4-[2-(2-fluorophenoxy)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide
• F5520-0687
• VU0645780-1
• 1105226-12-7
• AKOS024511750
• 2-((5-(4-(2-(2-fluorophenoxy)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide

• Inchi： 1S/C17H20FN5O3S2/c1-19-14(24)11-27-17-21-20-16(28-17)23-8-6-22(7-9-23)15(25)10-26-13-5-3-2-4-12(13)18/h2-5H,6-11H2,1H3,(H,19,24)
• InChI Key： ZKVULDUENFNRBZ-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1=NN=C(N2CCN(C(COC3=CC=CC=C3F)=O)CC2)S1

Computed Properties

• Exact Mass: 425.09916003g/mol
• Monoisotopic Mass: 425.09916003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide

Introduction to 2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide (CAS No. 1105226-12-7)

2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1105226-12-7, represents a sophisticated molecular architecture designed to interact with biological targets in novel and potentially therapeutic ways. The structural complexity of this molecule, featuring a combination of heterocyclic rings, amide functionalities, and fluorinated aromatic groups, positions it as a candidate for further exploration in drug discovery and development.

The compound’s core structure includes a thiadiazole ring system, which is a well-documented motif in medicinal chemistry due to its ability to modulate various biological pathways. The presence of a piperazine moiety further enhances its potential bioactivity by providing a secondary amine that can engage with biological targets such as enzymes and receptors. Additionally, the fluorophenoxy group introduces a fluorine atom into the molecule, which is often strategically placed to improve metabolic stability, binding affinity, or pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have indicated that the sulfanyl-N-methylacetamide moiety may play a crucial role in stabilizing the compound’s conformation in solution and facilitating its interaction with biological targets. The combination of these structural elements suggests that this compound could exhibit multifaceted biological activity, making it an intriguing subject for further investigation.

In the context of current pharmaceutical research, the development of novel compounds with unique scaffolds is essential for overcoming resistance mechanisms and addressing unmet medical needs. The structural features of 2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide align well with trends toward designing molecules that can modulate neurotransmitter systems, inflammatory pathways, or other critical biological processes. For instance, the piperazine ring is frequently found in drugs targeting central nervous system disorders, while the thiadiazole ring has shown promise in antimicrobial and anti-inflammatory applications.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological profile to optimize efficacy and reduce potential side effects. The fluorine atom in the fluorophenoxy group is particularly noteworthy, as fluorinated compounds often exhibit improved pharmacokinetic properties due to enhanced lipophilicity and metabolic stability. This feature could be leveraged to design next-generation therapeutics with improved bioavailability and duration of action.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and multi-step organic transformations, are typically employed to construct the desired framework. Researchers must also consider factors such as regioselectivity and yield optimization to ensure that the final product meets the necessary purity standards for subsequent biological evaluation.

In parallel with synthetic efforts, computational studies play an increasingly important role in guiding drug discovery projects. Molecular dynamics simulations and virtual screening methods allow researchers to predict how a compound will behave within a biological system before conducting expensive wet-lab experiments. These tools have been instrumental in identifying promising candidates like 2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide (CAS No. 1105226-12-7) that warrant further exploration.

The potential therapeutic applications of this compound are broad and depend on its ultimate biological profile. Preliminary studies suggest that it may interact with targets involved in neurodegenerative diseases, where modulation of neurotransmitter release or receptor activity could provide therapeutic benefits. Additionally, its structural features may make it effective against inflammatory conditions or infectious diseases by interfering with key pathogenic pathways.

As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be crucial for translating promising chemical entities into viable therapeutics. The study of 2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl-N-methylacetamide exemplifies this collaborative approach by integrating synthetic chemistry expertise with computational modeling and biological testing.

In conclusion,2-(5-{4-2-(2-fluorophenoxy)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-y lsulfanyl-N-methylacetamide (CAS No. 1105226-12-7) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of heterocyclic rings, sulfanyl-N-methylacetamide, and fluorinated aromatic groups positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one will remain at the forefront of pharmaceutical innovation.